2-hydroxy-N-(4-(trifluoromethyl)phenyl)benzamide

• IUPAC Name: 2-hydroxy-N-[4-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C14H10F3NO2/c15-14(16,17)9-5-7-10(8-6-9)18-13(20)11-3-1-2-4-12(11)19/h1-8,19H,(H,18,20)
• InChI Key: DXZLRIRZSCXNRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(F)(F)F)O
• Molecular Formula: C14H10F3NO2
• DSSTOX Substance ID: DTXSID20414963
• Molecular Weight: 281.23 g/mol
• CAS No.: 42043-15-2

Description

2-hydroxy-N-(4-(trifluoromethyl)phenyl)benzamide is an organic compound. It is a part of the class of organic compounds known as trifluoromethylbenzenes. These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzene ring substituted with a trifluoromethyl group. The empirical formula is C14H10F3NO2, and the molecular weight is 281.23.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 281.23, and it is a solid at room temperature. Unfortunately, specific information about its boiling point, melting point, and density was not found in the search results.

Scientific Research Applications

Polymer Synthesis and Characterization

2-Hydroxy-N-(4-(trifluoromethyl)phenyl)benzamide and similar trifluoromethyl-substituted benzene compounds are instrumental in the synthesis of polyimides. These polyimides exhibit high solubility in organic solvents and stability, with applications in materials science due to their good thermal stability and transparency properties (Liu et al., 2002).

Synthesis Methodology Improvement

Research has been conducted on improving the synthesis process for 2-hydroxy-N-(pyridin-4-yl)benzamide, which shares a structural similarity with this compound. This includes optimizing reaction conditions to achieve higher yields, highlighting the ongoing efforts to refine synthetic routes for such compounds (H. Dian, 2010).

Cancer Research

Studies have examined the interaction of 2-hydroxy-N-(4-phenylthiazol-2-yl)benzamide derivatives with various metal ions, leading to potential antitumor agents. This research provides insights into the role of similar benzamide derivatives in cancer treatment (Rizk et al., 2021).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Imidazole (960 mg, 14 mmol) was added to N-(4-trifluoromethylphenyl)-2-acetoxy-benzamide (13 g, 40 mmol) in methanol (300 ml) and the solution stirred at room temperature for two hours. The white precipitate was filtered and dried giving 7.3 g (65%) of pure N-(4-trifluoromethylphenyl)-2-hydroxy-benzamide as a white solid.